Cas no 721884-94-2 (Benzenamine,2-ethyl-5-propyl-)

• Product Name: Benzenamine,2-ethyl-5-propyl-
• CAS No: 721884-94-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 558472
• PubChem ID: 39235912
• Update Time: 2025-04-19

Benzenamine,2-ethyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-ethyl-5-propyl-
• Aniline,2-ethyl-5-propyl- (5CI)
• 2-ethyl-5-propylaniline
• 721884-94-2
• SCHEMBL20124807
• DTXSID40653559

• Inchi： 1S/C11H17N/c1-3-5-9-6-7-10(4-2)11(12)8-9/h6-8H,3-5,12H2,1-2H3
• InChI Key： OQTPAAFETUAOPM-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC=1CC)CCC

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų